Cas no 2228208-71-5 (2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid
• CAS No: 2228208-71-5
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• CID: 6301825
• PubChem ID: 165829914
• Update Time: 2025-08-05

2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid
• EN300-1919882
• 2228208-71-5

• Inchi： 1S/C8H7BrO2S/c1-4-3-12-7(6(4)9)5(2)8(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： BPUTZHPNOKUKSV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C)C(=O)O)SC=C1C

Computed Properties

• Exact Mass: 245.93501g/mol
• Monoisotopic Mass: 245.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid

Introduction to 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228208-71-5)

2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228208-71-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a brominated thiophene ring and a propenoic acid moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The bromo substituent at the 3-position of the thiophene ring and the methyl group at the 4-position introduce specific electronic and steric effects that can influence the reactivity and binding affinity of the molecule. These functional groups are strategically positioned to interact with biological targets, making this compound a promising candidate for exploring novel therapeutic interventions. The propenoic acid side chain provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications.

In recent years, there has been growing interest in thiophene-based compounds due to their reported activities in various pharmacological contexts. For instance, studies have demonstrated that certain thiophene derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228208-71-5) is being investigated for its potential role in modulating biological pathways associated with these diseases. Its unique structure suggests that it may interfere with key enzymatic processes or receptor interactions, thereby offering a new avenue for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the bromothiophene core with the propenoic acid group creates a versatile framework that can be modified to enhance potency, selectivity, and pharmacokinetic profiles. Researchers are exploring various synthetic strategies to optimize this compound, including introducing additional functional groups or altering the substitution pattern on the thiophene ring. These efforts aim to develop more effective derivatives with improved therapeutic outcomes.

The biological activity of 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228208-71-5) has been preliminarily assessed in several in vitro assays. Initial studies have shown promising results in terms of inhibiting certain enzymes involved in inflammatory pathways. This suggests that the compound may have applications in treating conditions characterized by excessive inflammation, such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with cellular receptors has been explored, revealing potential anticancer effects by disrupting critical signaling pathways in tumor cells.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228208-71-5) interacts with biological targets at the molecular level. These simulations help identify key binding sites and optimize the structure for better affinity and efficacy. Such computational approaches are complemented by experimental validations, where biochemical assays and cell-based assays are conducted to confirm the predicted interactions.

The synthesis of 2-(3-bromo-4-methylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228208-71-5) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination of the thiophene ring followed by alkylation introduces the necessary functional groups for subsequent modifications. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring that sufficient quantities of the compound are available for further studies.

As interest in natural product-inspired scaffolds continues to grow, compounds like 2-(3-bromo-4-methylthiophen-2-yloxy)propanoic acid (CAS No.) are being revisited for their potential therapeutic benefits. The structural motif derived from natural products often exhibits high bioactivity due to evolutionary optimization over millennia. By leveraging these natural templates, chemists can design molecules that mimic their beneficial effects while incorporating additional modifications to enhance pharmacological properties.

The development of new drugs is a complex process that requires extensive testing across multiple stages, from preclinical studies to clinical trials. 2-(3-bromo-a-methylthiophenemethanone) (CAS No.) serves as an example of how initial findings can lead to further exploration and eventual drug candidates. Each step in this process contributes valuable data that refines our understanding of the compound's potential and guides subsequent research efforts.

In conclusion, 2-(3-bromo-a-methylthiophenemethanone) (CAS No.) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation as a potential therapeutic agent highlights the importance of exploring novel chemical entities for addressing unmet medical needs. As research progresses, further insights into its mechanisms of action will be gained through interdisciplinary collaborations between chemists, biologists, and clinicians.